Cas no 88806-05-7 (1H-Azepine, 1-(3-bromopropyl)hexahydro-, hydrobromide)

1H-Azepine, 1-(3-bromopropyl)hexahydro-, hydrobromide structure
88806-05-7 structure
Product Name:1H-Azepine, 1-(3-bromopropyl)hexahydro-, hydrobromide
CAS No:88806-05-7
MF:C9H19Br2N
MW:301.061861276627
CID:621226
PubChem ID:20135904
Update Time:2025-04-19

1H-Azepine, 1-(3-bromopropyl)hexahydro-, hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine, 1-(3-bromopropyl)hexahydro-, hydrobromide
    • 1-(3-bromopropyl)azepane,hydrobromide
    • 1‐(3‐BROMOPROPYL)HEXAHYDRO‐1H‐AZEPINE HBR
    • 1-(3-Bromopropyl)azepane--hydrogen bromide (1/1)
    • DTXSID30602859
    • SCHEMBL10367665
    • 88806-05-7
    • Inchi: 1S/C9H18BrN.BrH/c10-6-5-9-11-7-3-1-2-4-8-11;/h1-9H2;1H
    • InChI Key: PARZRFSRQOXPAQ-UHFFFAOYSA-N
    • SMILES: BrCCCN1CCCCCC1.Br

Computed Properties

  • Exact Mass: 300.98638g/mol
  • Monoisotopic Mass: 298.98842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 87.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų
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